Cas no 898792-71-7 (Ethyl 7-(3-bromophenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(3-bromophenyl)-7-oxoheptanoate
• CAS No: 898792-71-7
• MF: C₁₅H₁₉BrO₃
• MW: 327.213564157486
• MDL: MFCD00672067
• CID: 872310
• PubChem ID: 24727288
• Update Time: 2025-04-19

Ethyl 7-(3-bromophenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(3-BROMOPHENYL)-7-OXOHEPTANOATE
• MS-21072
• AKOS016022637
• ETHYL7-(3-BROMOPHENYL)-7-OXOHEPTANOATE
• 898792-71-7
• DTXSID20645513
• MFCD00672067
• Ethyl 7-(3-bromophenyl)-7-oxoheptanoate

• MDL： MFCD00672067
• Inchi： 1S/C15H19BrO3/c1-2-19-15(18)10-5-3-4-9-14(17)12-7-6-8-13(16)11-12/h6-8,11H,2-5,9-10H2,1H3
• InChI Key： QZERDSNBNVRDRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 326.05200
• Monoisotopic Mass: 326.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.14540